Cas no 921865-66-9 (2-(4-fluorophenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide)

• Product Name: 2-(4-fluorophenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide
• CAS No: 921865-66-9
• MF: C₁₆H₁₃FN₂O₃
• MW: 300.284427404404
• CID: 6616388
• PubChem ID: 18570849
• Update Time: 2025-05-21

2-(4-fluorophenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 921865-66-9
• 2-(4-fluorophenoxy)-N-(2-oxo-1,3-dihydroindol-5-yl)acetamide
• F2257-0317
• 2-(4-fluorophenoxy)-N-(2-oxoindolin-5-yl)acetamide
• 2-(4-fluorophenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide
• AKOS024632258

• Inchi： 1S/C16H13FN2O3/c17-11-1-4-13(5-2-11)22-9-16(21)18-12-3-6-14-10(7-12)8-15(20)19-14/h1-7H,8-9H2,(H,18,21)(H,19,20)
• InChI Key： AYTFHJHZBDGUTC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCC(NC1C=CC2=C(C=1)CC(N2)=O)=O

Computed Properties

• Exact Mass: 300.09102044g/mol
• Monoisotopic Mass: 300.09102044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 2-(4-fluorophenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide

Introduction to 2-(4-fluorophenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide (CAS No. 921865-66-9)

2-(4-fluorophenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide is a compound of significant interest in the field of pharmaceutical chemistry, particularly in the development of novel bioactive molecules. With the CAS number 921865-66-9, this compound has garnered attention due to its structural complexity and potential therapeutic applications. The presence of both fluorine and indole moieties in its molecular framework suggests a unique set of chemical properties that make it a promising candidate for further investigation.

The compound's structure consists of an acetamide group linked to a 4-fluorophenoxyl moiety, which is further connected to a 2-oxo-2,3-dihydro-1H-indol-5-yl group. This arrangement creates a molecule with multiple sites for interaction with biological targets, making it a versatile scaffold for drug discovery. The fluorine atom in the 4-fluorophenoxy part is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule.

In recent years, there has been growing interest in indole derivatives due to their wide range of biological activities. Indole compounds are known for their roles in various physiological processes and have been extensively studied for their potential as therapeutic agents. The specific derivative mentioned here, 2-(4-fluorophenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide, represents an innovative approach to leveraging the pharmacological potential of indole structures.

The acetamide moiety in the compound's name also highlights its potential as a bioactive molecule. Acetamides are commonly found in pharmaceuticals and are known for their ability to modulate biological pathways. The combination of an indole ring with an acetamide group provides a rich chemical environment that can be exploited for designing molecules with enhanced binding affinity and selectivity.

Recent studies have demonstrated the importance of fluorinated aromatic compounds in drug development. The introduction of fluorine atoms into aromatic rings can lead to improved metabolic stability, increased lipophilicity, and enhanced binding interactions with biological targets. In the case of 2-(4-fluorophenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide, the fluorine atom is strategically positioned to interact with key residues in target proteins, potentially leading to the development of novel therapeutics.

The indole core of this compound is particularly interesting from a structural perspective. Indole derivatives have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in 2-(4-fluorophenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide may confer unique properties that make it effective against specific diseases or conditions.

From a synthetic chemistry perspective, the preparation of 2-(4-fluorophenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide presents an interesting challenge. The synthesis involves multiple steps, including the formation of the indole ring system and the introduction of the acetamide and 4-fluorophenoxy groups. Advanced synthetic methodologies are required to achieve high yields and purity levels necessary for pharmaceutical applications.

In conclusion, 2-(4-fluorophenoxy)-N-(2-ofoxo - 2 ,3 - dihydro - 1 H - indol - 5 - yl)acetamide (CAS No. 921865 - 66 - 9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in the development of next-generation drugs.